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Introduction

The determination of the production or purification date of plutonium (Pu) materials, commonly
referred to as "age dating," is a critical capability in nuclear forensics and safeguards.[1][2] This
process relies on the principles of radiochronometry, where the elapsed time since the last
chemical separation of a Pu-containing material is determined by measuring the ratio of a
parent radionuclide to its decay product (progeny).[1] Mass spectrometry has emerged as a
powerful analytical tool for these measurements due to its high precision and sensitivity.[3][4]
This document provides an overview of the methodologies and protocols for the age dating of
plutonium materials using mass spectrometry.

Principle of Plutonium Age Dating

The fundamental assumption in plutonium age dating is that during the production or
purification process, the progeny nuclides are completely separated from the parent plutonium
isotopes.[5] Following this separation, the daughter products begin to accumulate as a result of
the radioactive decay of the parent isotopes. The time elapsed since this separation (the "age"
of the material) can be calculated by measuring the isotopic ratio of a parent-daughter pair.[1]

The age () is calculated using the following general equation:

t=1/(A_parent - A_daughter) * In(1 + (N_daughter / N_parent) * (A_parent - A_daughter) /
A_parent)
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Where:

e N_daughter and N_parent are the number of atoms of the daughter and parent isotopes,
respectively.

e A_daughter and A_parent are the decay constants of the daughter and parent isotopes,
respectively.

Several parent-daughter systems, known as chronometers, can be utilized for the age dating of
plutonium. The choice of chronometer depends on the age of the material, its isotopic
composition, and the analytical technique employed.[1]

Key Radiochronometers for Plutonium Age Dating

The most commonly used chronometers for plutonium age dating include:

o 24Py / 241Am: The decay of 241Pu to 2*1Am is a widely used chronometer due to the relatively
short half-life of 241Pu.[6] However, the isobaric interference between 241Pu and 241Am
necessitates their chemical separation before mass spectrometric analysis.[3][6]

o 238py [ 234, 239py [ 235, 240Py [ 236, and 242Pu / 238U: These chronometers are based on the
alpha decay of plutonium isotopes to uranium isotopes.[1][7] The ingrowth of uranium
daughter products can be measured with high precision by mass spectrometry. The 242Pu /
238 chronometer is particularly sensitive to natural uranium contamination.[7]

Mass Spectrometry Techniques

Two primary mass spectrometry techniques are employed for plutonium age dating:

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS offers high sensitivity,
allowing for the analysis of small sample sizes (sub-nanogram).[1] It can be used for direct
measurements of certain chronometers without chemical separation, which is advantageous
for rapid screening.[1][8]

e Thermal lonization Mass Spectrometry (TIMS): TIMS is known for its high precision and
accuracy in isotope ratio measurements.[6][9] It is often the preferred method for achieving
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low uncertainties in age determination, though it may require larger sample sizes compared
to ICP-MS.[3]
Data Presentation: Quantitative Data for Plutonium
Age Dating

The following table summarizes key quantitative data relevant to the age dating of plutonium

materials.
Parent Isotope Half-life Decay Mode Daughter Half-life
(years) Isotope (years)

238p 87.7 o 2341 2.455 x 10°
239py 24,110 a 235 7.038 x 108
240py 6,561 a 236 2.342 x 107
241py 14.35 B- 241Am 432.2
242py 3.733 x 105 a 238 4.468 x 10°

Experimental Protocols

Two primary protocols are presented: a rapid screening method using direct ICP-MS analysis
and a more precise method involving chemical separation followed by mass spectrometry.

Protocol 1: Rapid Age Dating by Direct ICP-MS
Measurement

This method is suitable for a quick estimation of the material's age and is based on the direct
measurement of U/Pu isotope ratios without prior chemical separation.[1]

Methodology:
e Sample Preparation:

o Dissolve a known amount of the plutonium material in nitric acid.
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o Prepare a diluted working solution to a concentration suitable for ICP-MS analysis (e.g.,
~150 ng/g).[1]

o Prepare an unspiked aliquot of the sample for isotope ratio measurements.[1]
e |ICP-MS Analysis:
o Analyze the unspiked sample solution directly by ICP-MS.

o Measure the ion signals for the isotopes of interest, particularly 23°U, 23°Pu, 23¢U, and

240Py.

o The 234U/238Pu and 238U/242Pu chronometers are generally not suitable for direct
measurement due to isobaric interferences from 238U and the presence of 238Pu,
respectively.[1]

o Data Analysis:
o Calculate the 235U/23°Pu and 23¢U/24°Pu atom ratios from the measured ion signals.

o Use the age dating equation to calculate the age of the material for each chronometer.

Protocol 2: High-Precision Age Dating with Chemical
Separation

This protocol involves the chemical separation of uranium and americium from plutonium to
eliminate isobaric interferences and improve measurement accuracy.[1][3]

Methodology:
e Sample Preparation and Spiking:
o Dissolve a known amount of the plutonium material (e.g., ~1 pg of Pu) in nitric acid.[1]

o Add a known amount of an isotopic spike (e.g., 23U and/or 243Am) for isotope dilution
mass spectrometry (IDMS).

o Chemical Separation (using Extraction Chromatography):
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o Adjust the oxidation state of plutonium to Pu(lV). This can be achieved by adding NaNO-.
[1]

o Prepare an extraction chromatography column with a suitable resin (e.g., TEVA resin).[1]

[8]

o Load the sample solution onto the column. Pu(IV) is retained by the resin, while U and Am
are eluted.[1]

o Wash the column with nitric acid to ensure complete elution of U and Am.
o Collect the eluate containing the separated U and Am fractions.

o Separately elute the purified Pu fraction from the column.

e Mass Spectrometric Analysis (ICP-MS or TIMS):

o Analyze the separated U, Am, and Pu fractions by ICP-MS or TIMS.

o Measure the isotopic ratios of U, Am, and Pu in their respective fractions.
» Data Analysis:

o Calculate the concentrations of the parent and daughter isotopes using the isotope dilution
method.[1]

o Determine the atom ratios for the desired chronometers (e.g., 24U/238Pu, 23°U/23°Pu, 236U/
240py, and 242Am/241Pu).

o Calculate the age of the material using the age dating equation. The uncertainties are
calculated considering all sources of error, including weighing, spike concentrations, and
measured isotope ratios.[1]

Mandatory Visualizations
Plutonium Decay and Age Dating Chronometers
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Caption: Plutonium decay pathways forming the basis of age dating chronometers.

Experimental Workflow for High-Precision Plutonium
Age Dating
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Caption: Workflow for high-precision plutonium age dating using chemical separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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